Cas no 68945-00-6 (2-(4-methylphenyl)-1H-indole-3-carbaldehyde)

• Product Name: 2-(4-methylphenyl)-1H-indole-3-carbaldehyde
• CAS No: 68945-00-6
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 1116112
• PubChem ID: 1282604
• Update Time: 2025-10-28

2-(4-methylphenyl)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-1H-Indole-3-carboxaldehyde
• 2-(4-methylphenyl)-1H-indole-3-carbaldehyde
• AKOS005143918
• 2-(p-Tolyl)-1H-indole-3-carbaldehyde
• Z3214214402
• AB01332753-02
• NCGC00339934-01
• 68945-00-6
• SCHEMBL2559637
• CS-0364778
• AB01332753-03
• BBL020212
• STK889027

• Inchi： 1S/C16H13NO/c1-11-6-8-12(9-7-11)16-14(10-18)13-4-2-3-5-15(13)17-16/h2-10,17H,1H3
• InChI Key： YCCBLGKSXATWHI-UHFFFAOYSA-N
• SMILES： O=CC1C2C=CC=CC=2NC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86

Additional information on 2-(4-methylphenyl)-1H-indole-3-carbaldehyde

2-(4-Methylphenyl)-1H-indole-3-carbaldehyde (CAS No. 68945-00-6): An Overview and Recent Advances

2-(4-Methylphenyl)-1H-indole-3-carbaldehyde (CAS No. 68945-00-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(p-tolyl)indole-3-carbaldehyde, belongs to the indole class of compounds and features a unique structural arrangement that confers it with a range of biological activities and potential therapeutic applications.

The molecular structure of 2-(4-methylphenyl)-1H-indole-3-carbaldehyde consists of an indole ring system substituted with a p-tolyl group at the 2-position and an aldehyde functional group at the 3-position. This specific arrangement imparts the compound with distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules and pharmaceutical agents.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 2-(4-methylphenyl)-1H-indole-3-carbaldehyde. One of the key areas of interest is its role as a precursor in the synthesis of indole derivatives, which have shown promise in various therapeutic contexts. For instance, indole derivatives have been investigated for their anti-inflammatory, antioxidant, and anticancer properties.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 2-(4-methylphenyl)-1H-indole-3-carbaldehyde as a lead compound for the development of novel anticancer agents. The researchers synthesized a series of derivatives by modifying the aldehyde group and evaluated their cytotoxic effects on various cancer cell lines. The results demonstrated that certain derivatives exhibited significant cytotoxicity against breast cancer and lung cancer cells, suggesting their potential as candidates for further drug development.

Beyond its anticancer properties, 2-(4-methylphenyl)-1H-indole-3-carbaldehyde has also been explored for its anti-inflammatory effects. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 reported that this compound and its derivatives exhibited potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The researchers found that some derivatives showed selective inhibition of COX-2 over COX-1, making them promising candidates for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

The antioxidant properties of 2-(4-methylphenyl)-1H-indole-3-carbaldehyde have also been investigated. A study published in the European Journal of Medicinal Chemistry in 2019 reported that this compound and its derivatives exhibited strong antioxidant activity, as measured by their ability to scavenge free radicals. The researchers suggested that these compounds could be useful in preventing oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

In addition to its biological activities, 2-(4-methylphenyl)-1H-indole-3-carbaldehyde has been studied for its synthetic utility. A review article published in Chemical Reviews in 2018 highlighted the versatility of this compound as a building block in organic synthesis. The article discussed various synthetic strategies for preparing this compound and its derivatives, including metal-catalyzed cross-coupling reactions and multicomponent reactions. These synthetic methods have facilitated the efficient production of complex molecules with diverse biological activities.

The structural features of 2-(4-methylphenyl)-1H-indole-3-carbaldehyde make it an attractive target for computational studies aimed at understanding its interactions with biological targets. Molecular docking studies have provided insights into the binding modes and affinities of this compound with various protein targets, such as COX enzymes and cancer-related proteins. These studies have helped guide the rational design of more potent and selective derivatives.

In conclusion, 2-(4-methylphenyl)-1H-indole-3-carbaldehyde (CAS No. 68945-00-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural arrangement confers it with a range of biological activities, including anticancer, anti-inflammatory, and antioxidant properties. Ongoing research continues to uncover new applications and optimize its therapeutic potential, making it a valuable target for further investigation and development.